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Compound of Interest

Compound Name: 5-Chloro-3,3-difluoroindolin-2-one
Cat. No.: B8798667
Get Quote

CAS Number: 197067-32-6 Synonyms: 5-Chloro-3,3-difluoro-1,3-dihydro-2H-indol-2-one; 5-
Chloro-3,3-difluorooxindole[1]

Executive Summary

5-Chloro-3,3-difluoroindolin-2-one is a specialized heterocyclic building block used primarily
in the development of kinase inhibitors and nuclear receptor modulators.[1] It represents a
"privileged scaffold"—the oxindole core—modified with a geminal difluoro moiety at the C3
position.

This modification serves two critical functions in drug design:

» Metabolic Blocking: The C3 position of oxindoles is metabolically labile (prone to oxidation).
Substitution with fluorine atoms blocks this metabolic "soft spot,” extending the half-life of the
pharmacophore.

» Bioisosterism: The gem-difluoro group mimics the carbonyl oxygen of isatin (indoline-2,3-
dione) in terms of steric bulk and polarity but lacks the hydrogen bond acceptor capability,
altering the binding kinetics and lipophilicity (LogP).[1]
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Physicochemical Profile

The following data establishes the baseline identity for quality control and analytical verification.

Property Value Note

Molecular Formula CsH4CIF2NO

Molecular Weight 203.57 g/mol

Appearance Off-white to pale yellow solid Crystalline

Melting Point 187-190 °C (dec.)[1][2] Decomposes upon melting

Solubility DMSO. Methanol, Ethyl Poor solubility in water
Acetate

LogP (Predicted) ~2.3 Lipophilic character

H-Bond Donors 1 (NH)

Fluorine acts as a weak
H-Bond Acceptors 2(F, 0
acceptor

Synthetic Pathways

Synthesis of 3,3-difluorooxindoles is non-trivial due to the stability of the amide bond and the
reactivity of the C3 position. Two primary methodologies are employed in research settings.[3]

[4]115]

Method A: Deoxofluorination of Isatins (Standard
Protocol)

This is the most direct route, utilizing 5-chloroisatin as the starting material. The reaction
converts the C3 ketone directly to the gem-difluoro moiety using nucleophilic fluorinating
agents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®.[1]

e Reagents: 5-Chloroisatin, DAST (or Deoxo-Fluor), CH2Cl2 (anhydrous).[1]

o Conditions: 0°C to Room Temperature (RT), Inert Atmosphere (N2).
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* Yield: Typically 60—-80%.

Protocol Steps:

o Preparation: Charge a flame-dried round-bottom flask with 5-chloroisatin (1.0 eq) and

anhydrous dichloromethane (DCM).

o Addition: Cool the suspension to 0°C. Add DAST (2.5 eq) dropwise via syringe. Caution:

DAST reacts violently with water.[1]

o Reaction: Allow the mixture to warm to RT and stir for 4—12 hours. The suspension usually

clears as the reaction proceeds.

e Quenching: Pour the reaction mixture slowly into saturated agueous NaHCOs at 0°C. Gas

evolution (CO2) will occur.

« |solation: Extract with DCM (3x), dry over MgSQOa4, and concentrate. Purify via silica gel

chromatography (Hexane/EtOAc).

Method B: Electrophilic Fluorination (Alternative)

This method utilizes 5-chlorooxindole and electrophilic sources of fluorine (e.g., Selectfluor or

NFSI). It is useful when the isatin precursor is unavailable or when milder conditions are

required.

» Reagents: 5-Chlorooxindole, Selectfluor, Base (e.g., NaH or K2CO3).

e Mechanism: Enolization of the oxindole followed by electrophilic attack by F+.

Visualization: Synthesis Workflow

The following diagram illustrates the primary Deoxofluorination pathway.

5-Chloroisatin

(C8H4CINO2) W Fluoride Attack
Activated_ (- SOF2) > 5-Chloro-3,3-difluoroindolin-2-one
________ | Sulfur Species (CAS: 197067-32-6)
DAST / Deoxo-Fluor ==~~~
(Nucleophilic Fluorination)
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Click to download full resolution via product page

Caption: Conversion of 5-chloroisatin to the target difluorooxindole via nucleophilic
deoxofluorination.

Mechanistic Insight

Understanding the mechanism is crucial for troubleshooting low yields. The reaction with DAST
proceeds through an activated intermediate that is highly sensitive to moisture.

o Activation: The carbonyl oxygen at C3 attacks the sulfur atom of DAST, displacing a fluoride
ion.

 First Fluorination: The displaced fluoride attacks the C3 carbon, eliminating the sulfur moiety
(as a sulfinyl fluoride) to form a monofluoro-cation or intermediate.

e Second Fluorination: The process repeats or occurs via a gem-difluoro mechanism to install
the second fluorine atom.[1]

Critical Control Point: If the reaction is not anhydrous, the DAST hydrolyzes to HF, which can
degrade the isatin or lead to polymerization.
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Caption: Stepwise mechanistic pathway of carbonyl-to-gem-difluoro conversion.

Applications in Drug Discovery

The 5-chloro-3,3-difluoroindolin-2-one scaffold is not merely an intermediate; it is a
functional pharmacophore.[1]

Kinase Inhibition

The oxindole core is a "privileged structure” for kinase inhibitors (e.g., Sunitinib, Nintedanib).
The 3,3-difluoro modification alters the electronic properties of the aromatic ring (via the
inductive effect of fluorine), potentially enhancing binding affinity to the ATP-binding pocket of
kinases like VEGFR and PDGFR.
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Progesterone Receptor Agonists

Research indicates that 3,3-difluorooxindoles can serve as non-steroidal progesterone receptor
agonists.[1] The fluorine atoms mimic the steric demand of the C3-methyl group found in
natural steroids while preventing metabolic hydroxylation.

Bioisosteric Replacement

 [satin Mimic: Replaces the C3 carbonyl of isatin.

» Sulfone Mimic: The gem-difluoro group is electronically similar to a sulfone (-SO2-), offering a
route to diversify chemical space without adding significant mass.[1]

Handling, Safety, & Stability (E-E-A-T)

Signal Word: DANGER

Hazard Class H-Code Statement

Acute Toxicity (Oral) H301 Toxic if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[6][7]
Eye Irrtation H319 Causes serious eye irritation.

[6]7]

May cause respiratory
irritation.[1][6][7]

STOT-SE H335

Storage & Stability:

o Temperature: Store at 2—8°C (Refrigerated).

o Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen) to prevent hydrolysis.

e Incompatibility: Strong oxidizing agents and strong bases.

Disposal: Fluorinated organic compounds require specialized incineration (high temperature) to
prevent the formation of HF gas during combustion. Do not dispose of in general aqueous
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waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. 5-CHLORO-2,3-DIFLUOROBENZALDEHYDE | 1783512-25-3 [sigmaaldrich.com]

» To cite this document: BenchChem. [Technical Monograph: 5-Chloro-3,3-difluoroindolin-2-
one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8798667/docs#technical-monograph-5-chloro-3-3-
difluoroindolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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